4-[4-[3-(3-But-3-ynyldiazirin-3-yl)propanoylamino]phenoxy]pyridine-2-carboxylic acid

• IUPAC Name: 4-[4-[3-(3-but-3-ynyldiazirin-3-yl)propanoylamino]phenoxy]pyridine-2-carboxylic acid
• InChI: InChI=1S/C20H18N4O4/c1-2-3-10-20(23-24-20)11-8-18(25)22-14-4-6-15(7-5-14)28-16-9-12-21-17(13-16)19(26)27/h1,4-7,9,12-13H,3,8,10-11H2,(H,22,25)(H,26,27)
• InChI Key: BPMZUHYQUHIBHD-UHFFFAOYSA-N
• Canonical SMILES: C#CCCC1(N=N1)CCC(=O)NC2=CC=C(C=C2)OC3=CC(=NC=C3)C(=O)O
• Molecular Formula: C20H18N4O4
• Molecular Weight: 378.4 g/mol

Description

This compound is a trifunctional building block used for chemical probe synthesis. It contains a light-activated diazirine, an alkyne tag, and a carboxylic acid synthetic handle. The molecular formula is C20H18N4O4 and the molecular weight is 378.388.

Synthesis Analysis

The synthesis of this compound involves the use of a trifunctional building block that contains a light-activated diazirine, an alkyne tag, and a carboxylic acid synthetic handle. This building block is used for chemical probe synthesis. When appended to a ligand or pharmacophore through its acid linker, this building block allows for UV light-induced covalent modification of a biological target.

Molecular Structure Analysis

The molecular structure of this compound includes a diazirine group, which is a three-membered ring containing two nitrogen atoms and one carbon atom. It also contains an alkyne tag, which is a carbon-carbon triple bond, and a carboxylic acid group.

Chemical Reactions Analysis

The compound is used in click chemistry reactions. When appended to a ligand or pharmacophore through its acid linker, this building block allows for UV light-induced covalent modification of a biological target.

Physical And Chemical Properties Analysis

The compound is a liquid at room temperature. It is used in click chemistry reactions and should be stored at a temperature of -20°C.

Safety And Hazards

The compound is classified as self-reactive. It has a GHS02 pictogram, which indicates that it is flammable. The hazard statements include H242, and the precautionary statements include P210, P234, P235, P240, P370 + P378, and P403.

Future Directions

The compound is used for chemical probe synthesis. It has potential for downstream applications via the alkyne tag. It can be used alone or in parallel with other multi-functional building blocks to discover the optimal probe for chemical biology experiments.